Phosphanylidyneytterbium
Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions: Phosphanylidyneytterbium can be synthesized through the reaction of ytterbium and phosphine in liquid ammonia. The reaction forms Yb(PH₂)₂·5NH₃, which can be decomposed to obtain ytterbium(III) phosphide : [ \text{Yb(PH₂)₂·5NH₃} \rightarrow \text{Yb(PH₂)₂} + 5\text{NH₃} ] [ 2\text{Yb(PH₂)₂} \rightarrow \text{YbP} + 2\text{PH₃} + \text{H₂} ]
Industrial Production Methods: Industrial production methods for this compound typically involve high-temperature synthesis techniques to ensure the purity and consistency of the compound. These methods often require controlled environments to prevent contamination and ensure the stability of the product.
Chemical Reactions Analysis
Types of Reactions: Phosphanylidyneytterbium undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: Involves the reaction with oxygen to form oxides.
Reduction: Can be reduced using strong reducing agents.
Substitution: Reacts with halides and other substituents under specific conditions.
Major Products:
Oxidation: Forms ytterbium oxides.
Reduction: Produces elemental ytterbium and phosphine.
Substitution: Results in the formation of substituted phosphides.
Scientific Research Applications
Phosphanylidyneytterbium has a wide range of applications in scientific research:
Chemistry: Used as a semiconductor in high-power, high-frequency applications.
Medicine: Investigated for use in medical devices and therapeutic applications.
Industry: Utilized in the production of laser and photo diodes, as well as other electronic components.
Mechanism of Action
The mechanism by which phosphanylidyneytterbium exerts its effects is primarily through its semiconductor properties. It interacts with electrical fields and light, making it useful in electronic and photonic applications. The molecular targets and pathways involved include the conduction and valence bands of the semiconductor material, which facilitate the movement of electrons and holes.
Comparison with Similar Compounds
Phosphanylidyneytterbium can be compared with other phosphides of rare earth elements, such as:
- Ytterbium nitride
- Ytterbium arsenide
- Ytterbium antimonide
- Thulium phosphide
- Lutetium phosphide
Uniqueness: this compound is unique due to its specific combination of ytterbium and phosphorus, which imparts distinct semiconductor properties that are valuable in high-power and high-frequency applications. Its stability and ability to form black crystals of a cubic system further distinguish it from other similar compounds .
Properties
IUPAC Name |
phosphanylidyneytterbium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/P.Yb |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SYXPIBUUJXGISU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
P#[Yb] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
PYb |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601312030 |
Source
|
| Record name | Ytterbium phosphide (YbP) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601312030 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
12037-71-7 |
Source
|
| Record name | Ytterbium phosphide (YbP) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=12037-71-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ytterbium phosphide (YbP) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012037717 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ytterbium phosphide (YbP) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Ytterbium phosphide (YbP) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601312030 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ytterbium phosphide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.683 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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